Cas no 918900-56-8 (2-Methyl-8-nitro-2,3,4,5-tetrahydro-1H-2-benzazepine)
918900-56-8 structure
Product Name:2-Methyl-8-nitro-2,3,4,5-tetrahydro-1H-2-benzazepine
CAS No:918900-56-8
MF:C11H14N2O2
MW:206.241062641144
CID:768781
Update Time:2023-08-03
2-Methyl-8-nitro-2,3,4,5-tetrahydro-1H-2-benzazepine Chemical and Physical Properties
Names and Identifiers
-
- 1H-2-Benzazepine, 2,3,4,5-tetrahydro-2-methyl-8-nitro-
- 2-methyl-8-nitro-1,3,4,5-tetrahydro-2-benzazepine
- 2-Methyl-8-nitro-2,3,4,5-tetrahydro-1H-2-benzazepine
- FYKGJTBCKZERNI-UHFFFAOYSA-N
-
- Inchi: 1S/C11H14N2O2/c1-12-6-2-3-9-4-5-11(13(14)15)7-10(9)8-12/h4-5,7H,2-3,6,8H2,1H3
- InChI Key: FYKGJTBCKZERNI-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC2=C(C=1)CN(C)CCC2)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 239
- Topological Polar Surface Area: 49.1
2-Methyl-8-nitro-2,3,4,5-tetrahydro-1H-2-benzazepine Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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